4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C20H19ClN2O5S/c21-14-2-1-3-15(7-14)23-17-11-29(25,26)10-16(17)22(9-20(23)24)8-13-4-5-18-19(6-13)28-12-27-18/h1-7,16-17H,8-12H2
• InChI Key: QGEANODGZGJMGW-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)CN2CC3=CC4=C(C=C3)OCO4)C5=CC(=CC=C5)Cl
• Molecular Formula: C20H19ClN2O5S
• Molecular Weight: 434.9 g/mol

Description

4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C20H19ClN2O5S and its molecular weight is 434.89. The purity is usually 95%.
BenchChem offers high-quality 4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on related heterocyclic compounds focuses on their synthesis and structural elucidation, highlighting the importance of these compounds in various chemical reactions and potential applications. For instance, the development of efficient and homogeneous catalysts for the synthesis of pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives in aqueous media underlines the utility of these compounds in green chemistry and multi-component reactions (Khazaei et al., 2015). Additionally, the structural characterization of novel pyrazole derivatives through NMR, mass spectral analysis, and X-ray diffraction studies sheds light on their complex molecular structures and potential for forming stable molecular assemblies (Kumara et al., 2018).

Photophysical and Chemosensor Applications

Some studies explore the photophysical properties of heterocyclic compounds, investigating their potential as fluorescent chemosensors for metal ion detection. For example, a pyrazoline derivative was examined for its fluorescence properties and ability to act as a chemosensor for Fe3+ ions, showcasing the application of these compounds in environmental monitoring and analytical chemistry (Khan, 2020).

Antimicrobial and Analgesic Activities

The antimicrobial and analgesic activities of heterocyclic compounds are also of interest, with studies conducting synthesis, characterization, and evaluation of novel derivatives for their biological activities. Research on 1-(5,7-dichloro-1,3-benzoxazol-2-yl)-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives illustrates the potential therapeutic applications of these compounds, supported by molecular docking studies to understand their mechanism of action (Jayanna et al., 2013).